Cas no 51860-45-8 (Phosphonium, (3-hydroxypropyl)triphenyl-, bromide)

• Product Name: Phosphonium, (3-hydroxypropyl)triphenyl-, bromide
• CAS No: 51860-45-8
• MF: C₂₁H₂₂BrOP
• MW: 401.276546001434
• CID: 361221
• PubChem ID: 11025793
• Update Time: 2025-05-26

Phosphonium, (3-hydroxypropyl)triphenyl-, bromide Chemical and Physical Properties

Names and Identifiers

• Phosphonium, (3-hydroxypropyl)triphenyl-, bromide
• 3-hydroxypropyl(triphenyl)phosphanium,bromide
• 51860-45-8
• SCHEMBL2498780
• (3-hydroxypropyl)triphenylphosphonium bromide
• AHYDCPUKEAXCKZ-UHFFFAOYSA-M
• BCP34122
• (3-hydroxypropyl)triphenylphosphoniumbromide
• DTXSID70452375
• (3-hydroxypropyl)triphenylphosponium bromide
• (3-hydroxy propyl)(triphenyl) phosphonium bromide
• LCZC2175
• Olopatadine impurity 14
• 3-hydroxypropyl(triphenyl)phosphanium;bromide
• AKOS005215973

• Inchi： 1S/C21H22OP.BrH/c22-17-10-18-23(19-11-4-1-5-12-19,20-13-6-2-7-14-20)21-15-8-3-9-16-21;/h1-9,11-16,22H,10,17-18H2;1H/q+1;/p-1
• InChI Key： AHYDCPUKEAXCKZ-UHFFFAOYSA-M
• SMILES： [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CCCO

Computed Properties

• Exact Mass: 377.887
• Monoisotopic Mass: 400.05916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 279
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 19.9
• LogP: 0.36690

Additional information on Phosphonium, (3-hydroxypropyl)triphenyl-, bromide

Recent Advances in the Study of Phosphonium, (3-hydroxypropyl)triphenyl-, bromide (CAS: 51860-45-8) in Chemical Biology and Pharmaceutical Research

The compound Phosphonium, (3-hydroxypropyl)triphenyl-, bromide (CAS: 51860-45-8) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This phosphonium salt, characterized by its unique cationic structure, has been explored for its potential in drug delivery, antimicrobial activity, and as a catalyst in organic synthesis. Recent studies have highlighted its role in enhancing the solubility and bioavailability of poorly water-soluble drugs, making it a promising candidate for formulation development.

One of the key areas of research involving Phosphonium, (3-hydroxypropyl)triphenyl-, bromide is its antimicrobial properties. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The study attributed this activity to the compound's ability to disrupt bacterial cell membranes, leading to cell lysis. These findings suggest potential applications in developing new antimicrobial agents to address the growing issue of antibiotic resistance.

In addition to its antimicrobial properties, Phosphonium, (3-hydroxypropyl)triphenyl-, bromide has been investigated for its role in drug delivery systems. Research published in *Advanced Drug Delivery Reviews* (2024) explored its use as a cationic lipid in liposomal formulations. The study found that the compound significantly improved the encapsulation efficiency of hydrophobic drugs and enhanced their targeted delivery to cancer cells. This could pave the way for more effective chemotherapy treatments with reduced side effects.

Another notable application of Phosphonium, (3-hydroxypropyl)triphenyl-, bromide is in organic synthesis, where it serves as a phase-transfer catalyst. A recent article in *Organic Letters* (2024) detailed its use in facilitating the synthesis of complex organic molecules under mild conditions. The study reported high yields and selectivity, underscoring the compound's potential in green chemistry initiatives aimed at reducing the environmental impact of chemical synthesis.

Despite these promising developments, challenges remain in the widespread adoption of Phosphonium, (3-hydroxypropyl)triphenyl-, bromide. Issues such as cytotoxicity at higher concentrations and the need for optimized synthesis protocols require further investigation. Ongoing research is focused on addressing these limitations to unlock the full potential of this compound in pharmaceutical and chemical applications.

In conclusion, Phosphonium, (3-hydroxypropyl)triphenyl-, bromide (CAS: 51860-45-8) represents a multifaceted compound with significant potential in antimicrobial therapy, drug delivery, and organic synthesis. Continued research and development efforts are expected to yield innovative solutions to current challenges, further solidifying its role in the chemical biology and pharmaceutical industries.